Cas no 5971-77-7 (1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-)

1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl- structure
5971-77-7 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-
CAS No:5971-77-7
MF:C8H9NO2
MW:151.162562131882
CID:337492
PubChem ID:15689929
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-
    • 4-acetyl-5-methyl-1H-pyrrole-2-carbaldehyde
    • 5971-77-7
    • DTXSID60576933
    • Inchi: 1S/C8H9NO2/c1-5-8(6(2)11)3-7(4-10)9-5/h3-4,9H,1-2H3
    • InChI Key: XGEVBMAVVAIMID-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C=O)NC=1C

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 49.93
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